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Compound of Interest

Compound Name: Methyl N-boc-3-chloro-L-alaninate

Cat. No.: B041064 Get Quote

An In-depth Technical Guide to Methyl N-boc-3-
chloro-L-alaninate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl N-boc-3-chloro-L-alaninate is a chiral building block of significant interest in synthetic

organic chemistry and drug discovery. As a derivative of the amino acid L-alanine, it

incorporates both a chlorine atom and a tert-butyloxycarbonyl (Boc) protecting group, making it

a versatile intermediate for the synthesis of modified peptides, unnatural amino acids, and

various heterocyclic compounds. The presence of the chloro-substituent at the β-position

provides a reactive handle for nucleophilic substitution reactions, enabling the introduction of

diverse functionalities. This guide provides a comprehensive overview of the physical and

chemical properties of Methyl N-boc-3-chloro-L-alaninate, including detailed experimental

protocols and analytical data to support its use in research and development.

Physical and Chemical Properties
Methyl N-boc-3-chloro-L-alaninate is a white to off-white solid at room temperature.[1] It is

soluble in organic solvents such as chloroform, dichloromethane, and ethyl acetate. Key

physical and chemical data are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₆ClNO₄ [1]

Molecular Weight 237.68 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 651035-84-6

Purity (by NMR) ≥98.0% [1]

Predicted Density 1.161 ± 0.06 g/cm³

Predicted pKa 10.44 ± 0.46

Storage Conditions
Long-term at -20°C (3 years),

Short-term at 4°C (2 years)
[1]

Synthesis and Purification
The most common synthetic route to Methyl N-boc-3-chloro-L-alaninate involves the

chlorination of its precursor, N-Boc-L-serine methyl ester. This transformation is typically

achieved using a chlorinating agent such as thionyl chloride.

Experimental Protocol: Synthesis of Methyl N-boc-3-
chloro-L-alaninate
This protocol is a representative procedure based on established methods for the chlorination

of β-hydroxy amino acid derivatives.

Materials:

N-Boc-L-serine methyl ester

Thionyl chloride (SOCl₂)

Anhydrous Dichloromethane (DCM)

Pyridine (optional, as a base)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve N-Boc-L-serine methyl ester in anhydrous dichloromethane in a round-

bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert

atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

Addition of Chlorinating Agent: Slowly add thionyl chloride (typically 1.1 to 1.5 equivalents)

dropwise to the stirred solution. If desired, a base like pyridine can be added to neutralize the

HCl generated during the reaction.

Reaction: Allow the reaction mixture to stir at 0 °C for a specified time (e.g., 1-2 hours) and

then warm to room temperature. Monitor the reaction progress by thin-layer chromatography

(TLC).

Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated

aqueous solution of sodium bicarbonate until the effervescence ceases. Transfer the mixture

to a separatory funnel and separate the organic layer.

Extraction: Extract the aqueous layer with dichloromethane.

Washing: Combine the organic layers and wash sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Experimental Protocol: Purification by Column
Chromatography
The crude Methyl N-boc-3-chloro-L-alaninate can be purified by silica gel column

chromatography.
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Materials:

Crude Methyl N-boc-3-chloro-L-alaninate

Silica gel (230-400 mesh)

Eluent system (e.g., a mixture of ethyl acetate and hexane)

Procedure:

Column Packing: Prepare a silica gel column using the chosen eluent system.

Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable

solvent and load it onto the column.

Elution: Elute the column with the chosen solvent system, collecting fractions.

Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

Concentration: Combine the pure fractions and remove the solvent under reduced pressure

to yield purified Methyl N-boc-3-chloro-L-alaninate.
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Synthesis and Purification Workflow

Synthesis

Purification
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Cool to 0 °C

Add Thionyl Chloride (SOCl₂) dropwise

Stir at 0 °C to room temperature

Quench with NaHCO₃

Separate organic layer

Extract aqueous layer with DCM

Wash with water and brine

Dry over MgSO₄/Na₂SO₄

Concentrate

Crude Methyl N-boc-3-chloro-L-alaninate

Prepare Silica Gel Column
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Elute with Ethyl Acetate/Hexane

Monitor fractions by TLC

Combine pure fractions
Concentrate

Pure Methyl N-boc-3-chloro-L-alaninate
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Caption: Workflow for the synthesis and purification of Methyl N-boc-3-chloro-L-alaninate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b041064?utm_src=pdf-body-img
https://www.benchchem.com/product/b041064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Characterization
The structure and purity of Methyl N-boc-3-chloro-L-alaninate are typically confirmed by

nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
A Certificate of Analysis for a commercial sample of Methyl N-boc-3-chloro-L-alaninate
confirms that the ¹H NMR spectrum is consistent with the expected structure.[1] While specific

peak assignments are not provided in the available documentation, a general protocol for NMR

analysis is described below.

Experimental Protocol: NMR Analysis

Sample Preparation: Dissolve a small amount of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

Data Processing and Analysis: Process the spectra (Fourier transformation, phasing, and

baseline correction) and analyze the chemical shifts, multiplicities, coupling constants, and

integrations to confirm the structure.
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NMR Analysis Workflow

Pure Methyl N-boc-3-chloro-L-alaninate

Dissolve in deuterated solvent (e.g., CDCl₃)

Acquire ¹H and ¹³C NMR spectra

Process spectra (FT, phasing, baseline correction)

Analyze chemical shifts, multiplicities, coupling constants, and integrations

Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the NMR analysis of Methyl N-boc-3-chloro-L-alaninate.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

Experimental Protocol: Mass Spectrometry Analysis

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,

methanol or acetonitrile).
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Data Acquisition: Introduce the sample into the mass spectrometer using an appropriate

ionization technique, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and

characteristic fragment ions to confirm the compound's identity.

Stability and Reactivity
The Boc protecting group is stable under neutral and basic conditions but is readily cleaved

under acidic conditions (e.g., with trifluoroacetic acid or hydrochloric acid). The chloro-

substituent at the β-position is susceptible to nucleophilic displacement, which is a key aspect

of its utility in synthesis. The compound should be stored at low temperatures to ensure long-

term stability.[1]

Applications in Drug Development
Methyl N-boc-3-chloro-L-alaninate serves as a valuable intermediate in the synthesis of

various active pharmaceutical ingredients and research compounds.[2] Its chirality and

functional handles allow for the stereoselective synthesis of complex molecules with potential

therapeutic applications. The ability to introduce a wide range of substituents at the β-position

via nucleophilic substitution of the chloride makes it a versatile tool for generating libraries of

compounds for drug screening and lead optimization.

Conclusion
This technical guide provides essential information on the physical and chemical properties,

synthesis, purification, and analysis of Methyl N-boc-3-chloro-L-alaninate. The detailed

protocols and compiled data are intended to support researchers and drug development

professionals in the effective utilization of this important synthetic building block. Adherence to

the described experimental procedures will facilitate the reliable preparation and

characterization of this compound for its application in the synthesis of novel molecules with

potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-32689/Methyl-N-boc-3-chloro-L-alaninate-COA-01321-MedChemExpress.pdf
https://www.benchchem.com/product/b041064?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-L-alanine-methyl-ester
https://www.benchchem.com/product/b041064?utm_src=pdf-body
https://www.benchchem.com/product/b041064?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Boc-L-alanine methyl ester | C9H17NO4 | CID 10856577 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyl N-boc-3-chloro-L-alaninate physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041064#methyl-n-boc-3-chloro-l-alaninate-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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